Cas no 2649063-71-6 (4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole)

• Product Name: 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole
• CAS No: 2649063-71-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6300965
• PubChem ID: 165700720
• Update Time: 2025-07-19

4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole
• EN300-1760189
• 2649063-71-6

• Inchi： 1S/C9H10N2O2S/c1-13-4-8-11-7(5-14-8)9(2-3-9)10-6-12/h5H,2-4H2,1H3
• InChI Key： DAGAJIJGNWXYHR-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.8Ų

Additional information on 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole

Exploring 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole (CAS No. 2649063-71-6): A Versatile Building Block in Modern Chemistry

The compound 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole (CAS No. 2649063-71-6) has garnered significant attention in the field of organic synthesis and medicinal chemistry due to its unique structural features and reactivity. This heterocyclic molecule combines a thiazole core with a reactive isocyanate group, making it a valuable intermediate for the development of pharmaceuticals, agrochemicals, and advanced materials. Its cyclopropyl and methoxymethyl substituents further enhance its utility in stereoselective transformations, aligning with the growing demand for chiral building blocks in drug discovery.

In recent years, the search for novel heterocyclic compounds has surged, driven by their prevalence in FDA-approved drugs. 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole exemplifies this trend, as its thiazole scaffold is a common motif in antimicrobial and anticancer agents. Researchers are particularly interested in its potential to form urea or carbamate derivatives via the isocyanate group, which are pivotal in designing kinase inhibitors and protease modulators. This aligns with the broader industry focus on targeted therapies and personalized medicine.

From a synthetic perspective, the methoxymethyl group in CAS No. 2649063-71-6 offers intriguing possibilities for functionalization. It can serve as a protecting group or participate in nucleophilic substitutions, addressing the need for modular synthesis routes in fragment-based drug design. Moreover, the cyclopropyl ring’s strain energy can facilitate ring-opening reactions, a hotspot in catalysis research. These attributes make the compound a subject of studies published in journals like Organic Letters and Journal of Medicinal Chemistry, where methodologies for its incorporation into complex architectures are frequently discussed.

Environmental and sustainability considerations also play a role in the compound’s appeal. As the pharmaceutical industry shifts toward greener chemistry, 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole is being explored in solvent-free reactions or under catalytic conditions to minimize waste. This resonates with the rising popularity of search terms like "green synthesis of heterocycles" and "sustainable medicinal chemistry." Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a trending topic in drug delivery optimization.

Beyond pharmaceuticals, this compound’s thiazole core is relevant in material science, particularly in the design of organic semiconductors and liquid crystals. The integration of isocyanate functionalities allows for crosslinking in polymer networks, addressing industrial demands for high-performance coatings and adhesives. Such applications are frequently queried in databases like SciFinder and Reaxys, reflecting interdisciplinary interest.

In summary, 4-(1-isocyanatocyclopropyl)-2-(methoxymethyl)-1,3-thiazole (CAS No. 2649063-71-6) exemplifies the convergence of synthetic utility and broad applicability. Its role in drug discovery, green chemistry, and advanced materials underscores its importance in contemporary research, making it a compound worth watching in both academic and industrial settings.